Cas no 1436112-93-4 (6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide)

6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide is a sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a pyridine core substituted with a chloro group at the 6-position and a sulfonamide moiety at the 3-position, linked to a methylpiperidine group. This compound may exhibit bioactivity due to its sulfonamide functionality, which is often associated with enzyme inhibition. The presence of the chloro and methyl groups enhances its lipophilicity, potentially improving membrane permeability. Its well-defined molecular architecture makes it a valuable intermediate for the synthesis of more complex bioactive molecules. Further studies are required to explore its pharmacological properties and potential therapeutic applications.

6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide structure

1436112-93-4 structure

Product Name:6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide

CAS No:1436112-93-4

MF:C₁₃H₂₀ClN₃O₂S

MW:317.834800720215

CID:6383122

PubChem ID:71997392

Update Time:2025-10-31

6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide
- EN300-26596688
- 1436112-93-4
- Z1271267724
- AKOS016939086
- Inchi： 1S/C13H20ClN3O2S/c1-10-7-12(8-15-13(10)14)20(18,19)17(3)11-5-4-6-16(2)9-11/h7-8,11H,4-6,9H2,1-3H3
- InChI Key： LYVGXJGHJUPTHX-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C=N1)S(N(C)C1CN(C)CCC1)(=O)=O

Computed Properties

Exact Mass: 317.0964758g/mol
Monoisotopic Mass: 317.0964758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 61.9Å²

6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26596688-0.05g	6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide	1436112-93-4	90%	0.05g	$212.0	2023-11-13

6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide Related Literature

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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

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5. An aptamer-based keypad lock system†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide

Comprehensive Overview of 6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide (CAS No. 1436112-93-4)

6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide (CAS No. 1436112-93-4) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridine ring and a piperidine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural features, including the chloro and methyl substituents, contribute to its versatility in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide due to its potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. This aligns with the growing trend of exploring small-molecule therapeutics for treating chronic diseases.

The synthesis of CAS No. 1436112-93-4 involves multi-step organic reactions, including sulfonylation and amination, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Its solubility in organic solvents and stability under controlled conditions make it suitable for further derivatization.

From an industrial perspective, 6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods to reduce waste and improve efficiency, addressing environmental concerns raised by regulatory bodies. This compound’s potential as a building block for crop protection agents also aligns with the global push for precision agriculture.

In the realm of computational chemistry, CAS No. 1436112-93-4 has been modeled to predict its binding affinity and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such studies are pivotal for accelerating drug candidate screening, a topic frequently searched by professionals in medicinal chemistry forums. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its relevance in structure-activity relationship (SAR) studies.

As the scientific community explores polypharmacology—the design of drugs targeting multiple pathways—6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide offers a promising scaffold. Its modular structure allows for functional group modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial for addressing challenges like drug resistance and off-target effects, which dominate current pharmaceutical research discussions.

In summary, 6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide (CAS No. 1436112-93-4) represents a compelling case study in modern chemical innovation. Its intersection with drug development, agrochemicals, and computational modeling underscores its multidisciplinary appeal. For researchers seeking high-quality intermediates or exploring novel therapeutic avenues, this compound remains a valuable asset in the ever-evolving landscape of molecular science.